N1-isobutyl-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N'-(2-methylpropyl)oxamide
• InChI: InChI=1S/C16H23N3O5S/c1-12(2)10-17-15(20)16(21)18-11-14-19(8-9-24-14)25(22,23)13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: ROCPSDBBVHEGQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H23N3O5S
• Molecular Weight: 369.4 g/mol
• CAS No.: 868981-83-3

Description

N1-isobutyl-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H23N3O5S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Properties : Oxazolidinones, a class to which the specified compound likely belongs, have been identified for their unique mechanism in inhibiting bacterial protein synthesis. Studies have shown that novel oxazolidinone analogs exhibit in vitro antibacterial activities against a variety of clinically important human pathogens, including methicillin-resistant Staphylococcus aureus, Enterococcus faecalis, and strains of Mycobacterium tuberculosis resistant to common antitubercular agents. These compounds demonstrated bacteriostatic effects against staphylococci and enterococci but were bactericidal against streptococci, highlighting their potential as therapeutic agents against resistant bacterial infections (Zurenko et al., 1996).

Drug Development and Synthesis : Research in the synthesis and structural study of oxazolidinones and their derivatives aims at discovering new potent antibacterial agents with improved safety profiles. For instance, MRX-I, a novel oxazolidinone agent, has been distinguished by high activity against Gram-positive pathogens with a markedly reduced potential for myelosuppression and monoamine oxidase inhibition, common adverse effects associated with other members of this class (Gordeev & Yuan, 2014). Additionally, compounds incorporating N-phenyloxazolidinone-5-carboxamides have shown picomolar affinities as HIV-1 protease inhibitors, demonstrating the versatility of oxazolidinone frameworks in drug design (Ali et al., 2006).

Chemical Synthesis Techniques : The development of efficient and selective synthesis methods for oxazolidinone compounds is crucial for their application in medicinal chemistry. Techniques involving the allylation of exocyclic N-Acyliminium ions generated from chiral N-[1-(phenylsulfonyl)alkyl]oxazolidin-2-ones have been explored for preparing homoallylamines, indicating the importance of oxazolidinone derivatives in synthetic organic chemistry (Marcantoni et al., 2002).